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Compound of Interest

Compound Name: Z-Tyr(tbu)-onb

CAS No.: 16879-89-3

Cat. No.: B1426285

Get Quote

Part 1: Strategic Overview & Chemical Logic
The Reagent: Z-Tyr(tBu)-ONB

Chemical Name: Z-O-tert-Butyl-L-tyrosine 4-nitrobenzyl ester[1]

CAS: 16879-89-3[1]

Function: Provides a pre-formed "Caged C-Terminus" for solution-phase peptide elongation.

[1]

Orthogonality Challenge:

Z (Benzyloxycarbonyl): N-terminal protection.[2] Usually removed by Hydrogenolysis (

) or strong acid (HBr/AcOH).

tBu (tert-butyl): Side-chain protection.[1][2][3][4] Removed by Trifluoroacetic Acid (TFA).[3]

ONB (o-nitrobenzyl): C-terminal Photocage.[1] Cleaved by UV light (
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).[1] Warning: Nitro groups are reduced to amines by

, destroying the cage.

Conclusion: Standard Hydrogenolysis cannot be used to remove the Z-group without

destroying the ONB cage. Therefore, Acidolytic Cleavage (HBr/AcOH) is the required

deprotection strategy, necessitating a specific workflow described below.

The "Caged C-Terminus" Application
This protocol is specifically for synthesizing peptides where the C-terminal Tyrosine acts as the

photoswitch.[1]

State A (Dark): Peptide-Tyr-ONB (Biologically Inactive due to blocked C-terminus).[1]

State B (UV Irradiated): Peptide-Tyr-OH (Biologically Active).[1]

Part 2: Experimental Protocols
Protocol A: Preparation of the C-Terminal Core (H-Tyr-
ONB)
Rationale: The commercial starting material Z-Tyr(tBu)-ONB is fully protected. To begin

peptide coupling, the N-terminal Z-group must be removed. Since

destroys the ONB group, we use HBr. Note that HBr will also remove the acid-labile tBu group,
yielding the free phenol. This is acceptable for solution-phase synthesis if coupling conditions
are controlled.[1]

Materials:

Z-Tyr(tBu)-ONB (1.0 eq)[1]

HBr (33% in Acetic Acid)[1]

Diethyl Ether (cold)[1]

Methanol/Water[1]
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Step-by-Step:

Dissolution: Dissolve Z-Tyr(tBu)-ONB (

) in

of glacial acetic acid.

Deprotection: Add

of

HBr in Acetic Acid. Stir at room temperature for 30–45 minutes.

Mechanism:[1][5] Acidolysis cleaves the Z-carbamate to the amine hydrobromide and

cleaves the tBu ether to the phenol. The ONB ester remains intact (electron-deficient

nitrobenzyl esters are relatively acid-stable).

Precipitation: Pour the reaction mixture into

of cold diethyl ether. The product, H-Tyr-ONB

HBr, will precipitate.[1]

Isolation: Filter the precipitate, wash extensively with cold ether to remove benzyl bromide

byproducts, and dry under vacuum.

Validation: Verify by ESI-MS. Expected mass:

(for Tyr-ONB free base).[1]

Protocol B: Stepwise Solution Phase Elongation (Boc
Strategy)
Rationale: Since the C-terminus is an ester (ONB), we use the Boc/TFA strategy for chain

elongation. We avoid Fmoc/Piperidine because secondary amines (piperidine) can sometimes

cause premature cleavage or transesterification of sensitive esters, although ONB is generally

base-stable.[1] Boc chemistry is preferred here to maintain orthogonality with the final photo-

step.[1]
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Materials:

H-Tyr-ONB

HBr (from Protocol A)[1]

Boc-Amino Acid-OSu (Hydroxysuccinimide ester) or Boc-AA-OH/EDC/HOBt[1]

Triethylamine (TEA) or Diisopropylethylamine (DIPEA)[1]

DMF (anhydrous)[1]

Step-by-Step:

Neutralization: Dissolve H-Tyr-ONB

HBr (

) in DMF (

). Add TEA (

, carefully titrated) to neutralize the HBr salt.

Critical: Do not use excess base. High pH can promote O-acylation of the free Tyrosine

phenol.

Coupling: Add Boc-Xaa-OSu (

).[1] Stir at room temperature for 4–12 hours.

Note: Active esters (OSu) react preferentially with the primary amine over the phenolic

hydroxyl.

Workup:

Dilute with Ethyl Acetate.

Wash with

Citric Acid (removes unreacted amine).
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Wash with

(removes unreacted acid/OSu).[1]

Wash with Brine, Dry over

, Concentrate.

N-Terminal Deprotection (TFA):

Dissolve the intermediate (Boc-Xaa-Tyr-ONB) in

TFA/DCM (

).[1]

Stir for 30 minutes. (Removes Boc; ONB is stable).

Evaporate TFA/DCM. Co-evaporate with toluene to remove traces of TFA.

Repeat: Repeat Steps 1–4 until the full sequence is assembled.

Final Product: H-Peptide-Tyr-ONB.

Protocol C: Photolysis (Uncaging)
Materials:

UV Lamp (

, e.g., Mercury arc or LED)

Quartz cuvette or glass vial (borosilicate filters some UV, quartz is best)

Solvent: PBS (pH 7.4) or Methanol/Water[1]

Step-by-Step:

Dissolve the caged peptide in the buffer (

).
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Irradiate at

for 10–30 minutes.

Mechanism: The o-nitrobenzyl group undergoes a Norrish Type II reaction, releasing the free

C-terminal carboxylate and a nitroso-benzaldehyde byproduct.[1]

Analysis: Monitor by HPLC. The shift in retention time (loss of hydrophobic ONB group)

confirms uncaging.

Part 3: Visualization & Data[1]
Orthogonality & Strategy Map
This diagram illustrates the chemical logic required to navigate the protecting groups of Z-
Tyr(tBu)-ONB.
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Starting Material:
Z-Tyr(tBu)-ONB

Route A: Hydrogenolysis (H2/Pd) Route B: Acidolysis (HBr/AcOH)

FAILURE:
Nitro reduced to Amine

Cage Destroyed

 Avoid

Intermediate:
H-Tyr-ONB (Free Phenol)

 Removes Z & tBu
Leaves ONB Intact

Solution Phase Coupling
(Boc-AA-OSu + Base)

Final Caged Peptide:
H-Peptide-Tyr-ONB

UV Light (365 nm)

Active Peptide:
H-Peptide-Tyr-OH

 Photolysis

Click to download full resolution via product page

Caption: Chemical workflow for Z-Tyr(tBu)-ONB showing the necessity of Acidolysis (HBr) over

Hydrogenolysis to preserve the photocage.

Comparison of Caging Reagents
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Use this table to confirm you are using the correct reagent for your specific "Caged Peptide"

needs.

Feature
Z-Tyr(tBu)-ONB (This
Protocol)

Fmoc-Tyr(ONB)-OH

(Alternative)

Caging Position C-Terminus (Carboxyl) Side-Chain (Phenol)

Synthesis Type Solution Phase (Boc/HBr) Solid Phase (Fmoc/SPPS)

Primary Application
Caged C-term binding motifs

(e.g., RGD, Kinase Inhibitors)

Caged Phosphorylation sites,

Receptor binding

Deprotection 1 HBr/AcOH (Removes Z) Piperidine (Removes Fmoc)

Deprotection 2 TFA (Removes Boc)
TFA (Removes Resin/Side-

chains)

Photolysis Product Free Carboxylic Acid Free Phenol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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